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Compound of Interest

Compound Name: 2-Hexanone, 3-hydroxy-3-methyl-

Cat. No.: B3050444 Get Quote

Essential Safety and Handling Guide for 2-
Hexanone, 3-hydroxy-3-methyl-
This document provides crucial safety and logistical information for the handling and disposal

of 2-Hexanone, 3-hydroxy-3-methyl-. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Chemical and Physical Properties
Since specific data for 2-Hexanone, 3-hydroxy-3-methyl- is not readily available, the following

table summarizes the properties of structurally similar compounds to provide an estimate of its

characteristics.
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Property
3-Hydroxy-5-
methyl-2-hexanone

3-Methyl-2-
hexanone

3-Hydroxy-3-
methyl-2-butanone

CAS Number 163038-04-8 2550-21-2 115-22-0

Molecular Formula C₇H₁₄O₂ C₇H₁₄O C₅H₁₀O₂

Molecular Weight 130.18 g/mol 114.19 g/mol 102.13 g/mol

Boiling Point
172.2 °C at 760

mmHg[1]
152-154 °C[2] 140-141 °C[3]

Flash Point 63.9 °C[1] 38 °C[2] 42 °C (closed cup)[3]

Vapor Pressure
0.426 mmHg at 25

°C[1][4]
Not Available Not Available

Density 0.933 g/mL 0.811 g/mL[2] 0.971 g/mL at 25 °C[3]

Personal Protective Equipment (PPE)
Due to the lack of specific toxicity data, 2-Hexanone, 3-hydroxy-3-methyl- should be handled

as a flammable liquid with unknown toxicity. The following PPE is mandatory when handling

this compound.
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PPE Category Recommendation Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors which can cause eye

irritation.[5]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Prevents skin contact. Gloves

should be inspected before

use and changed frequently.[3]

Body Protection
Flame-resistant lab coat and

closed-toe shoes.

Protects against splashes and

potential fire hazards.[6]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Minimizes inhalation of

potentially harmful vapors.

Safe Handling and Storage
Workflow for Safe Handling
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Storage Spill Response
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Disposal

After use
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Caption: Workflow for the safe handling and disposal of 2-Hexanone, 3-hydroxy-3-methyl-.
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Handling Procedures:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Keep containers tightly closed when not in use.[6]

Avoid contact with skin, eyes, and clothing.

Prevent the formation of aerosols.

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools and equipment.

Storage Procedures:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Store in a flammable liquids storage cabinet.

Emergency Procedures
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately wash skin with soap and water.

Remove contaminated clothing and wash before

reuse. If irritation persists, seek medical

attention.

Inhalation

Move the individual to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill

Evacuate the area. Remove all ignition sources.

Absorb the spill with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal. Ventilate the area and

wash the spill site after material pickup is

complete.

Disposal Plan
As the specific hazards of 2-Hexanone, 3-hydroxy-3-methyl- have not been fully

characterized, it must be disposed of as a hazardous waste with unknown toxicity.

Disposal Workflow

Caption: Disposal workflow for 2-Hexanone, 3-hydroxy-3-methyl-.

Disposal Procedures:
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Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "2-Hexanone, 3-hydroxy-3-methyl-".[5][7]

Containment: Ensure the waste is in a sealed, leak-proof container compatible with

flammable liquids.

Segregation: Store the waste separately from other chemical waste streams, particularly

from strong oxidizing agents.

Storage: Keep the labeled waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated.

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department. Do not pour down the drain or mix with other solvents unless

explicitly instructed by EHS. It may be necessary to dispose of this chemical as a hazardous

waste.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3050444#personal-protective-equipment-for-
handling-2-hexanone-3-hydroxy-3-methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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